Cas no 83763-11-5 (1-(4-piperidinyl)-1H-Benzimidazole)

• Product Name: 1-(4-piperidinyl)-1H-Benzimidazole
• CAS No: 83763-11-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD11894428
• CID: 732380
• PubChem ID: 3019262
• Update Time: 2025-05-25

1-(4-piperidinyl)-1H-Benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-piperidinyl)-1H-Benzimidazole
• 1-(PIPERIDIN-4-YL)-1H-BENZO[D]IMIDAZOLE
• 1H-Benzimidazole, 1-(4-piperidinyl)-
• 1-piperidin-4-ylbenzimidazole
• 1-Piperidin-4-yl-1H-benzoimidazole
• 1-Piperidin-4-yl-1-H-benzoimidazole
• FT-0714412
• NS00038280
• 1-piperidin-4-yl-1H-benzimidazole
• AKOS010603140
• 1-piperidine-4-yl-1H-benzimidazole
• EN300-5292411
• A864219
• EINECS 280-695-7
• SCHEMBL3290233
• DTXSID80232605
• 1-(piperidin-4-yl)-1H-1,3-benzodiazole
• SB38938
• QYCKVZZMAXDBHQ-UHFFFAOYSA-N
• 1H-Benzimidazole,1-(4-piperidinyl)-
• CS-0456103
• 83763-11-5
• ALBB-034373
• DA-02502
• G74891
• DTXCID70155096

• MDL： MFCD11894428
• Inchi： 1S/C12H15N3/c1-2-4-12-11(3-1)14-9-15(12)10-5-7-13-8-6-10/h1-4,9-10,13H,5-8H2
• InChI Key： QYCKVZZMAXDBHQ-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)C1CCNCC1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.25
• Boiling Point: 376.1°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.674
• PSA: 29.85000
• LogP: 2.28960

Additional information on 1-(4-piperidinyl)-1H-Benzimidazole

Introduction to 1-(4-Piperidinyl)-1H-Benzimidazole (CAS No: 83763-11-5)

1-(4-Piperidinyl)-1H-Benzimidazole, also known by its CAS number 83763-11-5, is a heterocyclic organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzimidazole ring system with a piperidine moiety. The benzimidazole group is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, while the piperidine group adds a six-membered amine-containing ring to the molecule. This combination imparts the compound with distinctive chemical and biological properties.

The synthesis of 1-(4-Piperidinyl)-1H-Benzimidazole involves several steps, including the formation of the benzimidazole core and subsequent alkylation or coupling reactions to introduce the piperidine substituent. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications.

In terms of chemical properties, 83763-11-5 exhibits moderate solubility in polar solvents and shows stability under various reaction conditions. Its electronic structure, influenced by the conjugated aromatic system and the nitrogen atoms in both the benzimidazole and piperidine rings, contributes to its reactivity in different chemical environments.

The biological activity of 1-(4-Piperidinyl)-1H-Benzimidazole has been extensively studied, particularly in the context of its potential as a drug candidate. Research has shown that this compound possesses antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Recent studies have also explored the role of CAS No: 83763-11-5 in modulating cellular signaling pathways. For instance, it has been found to interact with key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent or an anticancer drug.

In addition to its pharmacological applications, 1-(4-Piperidinyl)-1H-Benzimidazole has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for use in catalysis or as a building block for metal-organic frameworks (MOFs). The compound's structural versatility allows for modifications that can tailor its properties for specific applications.

The environmental impact of CAS No: 83763-11-5 is another area of interest, particularly as concerns about chemical pollution grow. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms, which are crucial for ensuring its safe use in industrial processes.

In conclusion, 83763-11-5, or 1-(4-Piperidinyl)-1H-Benzimidazole, is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structure and versatile properties continue to drive research into new areas of application, making it an important molecule in contemporary scientific exploration.